(3Z)-1-benzyl-3-{[(2-methoxybenzyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-1-benzyl-3-[[(2-methoxyphenyl)methylamino]methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H20N2O4S2/c1-28-19-10-6-5-9-17(19)13-23-14-20-21(25)22-18(11-12-29-22)24(30(20,26)27)15-16-7-3-2-4-8-16/h2-12,14,23H,13,15H2,1H3/b20-14-
• InChI Key: PZNMQHQLDLTKEG-ZHZULCJRSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=CC=C1CN/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=CC=C4
• Molecular Formula: C22H20N2O4S2
• Molecular Weight: 440.5 g/mol

Description

(3Z)-1-benzyl-3-{[(2-methoxybenzyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C22H20N2O4S2 and its molecular weight is 440.53. The purity is usually 95%.
BenchChem offers high-quality (3Z)-1-benzyl-3-{[(2-methoxybenzyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-1-benzyl-3-{[(2-methoxybenzyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Photodynamic Therapy Application :

  • The compound has been studied in the context of its utility for photodynamic therapy, particularly in cancer treatment. Research suggests that its photophysical and photochemical properties, such as good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, make it a suitable candidate for Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Molecular and Electronic Analysis :

  • The compound has been part of molecular and electronic analyses. Studies include examining its nonlinear optical properties, molecular electrostatic potentials, and spectroscopic properties. This kind of analysis is crucial for understanding how such compounds interact at a molecular level, which is essential for a range of applications including material science and drug design (Beytur & Avinca, 2021).

• Fluorescence Properties and Computational Analysis :

  • Research has focused on the synthesis and solid-state fluorescence properties of related compounds. Such studies are important for applications in fields like bioimaging and sensor development, where fluorescence properties can be leveraged for various practical uses (Yokota et al., 2012).

• Antiproliferative Activities :

  • There is research into the antiproliferative activities of compounds structurally similar to "(3Z)-1-benzyl-3-{[(2-methoxybenzyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide". Such studies are vital for the discovery and development of new therapeutic agents, particularly in the field of oncology (Grozav et al., 2014).

• Corrosion Inhibition :

  • Compounds with similar structures have been investigated as corrosion inhibitors. This has practical applications in industries where metal preservation is critical, such as in construction and manufacturing (Jamil et al., 2018).